1-Cyclopropyl-1H-imidazo[4,5-b]pyridin-2(3H)-one

• IUPAC Name: 1-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C9H9N3O/c13-9-11-8-7(2-1-5-10-8)12(9)6-3-4-6/h1-2,5-6H,3-4H2,(H,10,11,13)
• InChI Key: PHYZITKJIWIXPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=C(NC2=O)N=CC=C3
• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol

Description

Imidazo[4,5-b]pyridine derivatives have attracted growing attention due to their unique chemical structure and versatility. This class of aromatic heterocycles has potential in several research areas, from materials science to the pharmaceutical field.

Scientific Research Applications

Heterocyclic Scaffolds in Medicinal Chemistry

The imidazo[1,2-b]pyridazine scaffold, related to "1-Cyclopropyl-1H-imidazo[4,5-b]pyridin-2(3H)-one," is a significant heterocyclic nucleus in medicinal chemistry. This framework has been extensively studied for its therapeutic applications, including the development of kinase inhibitors such as ponatinib. The structure-activity relationships (SAR) of this scaffold have been explored to enhance pharmacokinetic profiles and efficiency in drug candidates (Garrido et al., 2021).

Inhibitors and Pharmacophore Design

Compounds featuring imidazole scaffolds have been identified as selective inhibitors for various enzymes, including the p38 mitogen-activated protein (MAP) kinase. These inhibitors, with their structural basis rooted in heterocyclic chemistry, demonstrate the importance of imidazole derivatives in designing potent therapeutic agents (Scior et al., 2011).

N-oxide Heterocyclic Compounds

Heterocyclic N-oxide molecules, including those derived from pyridine and imidazole, showcase a range of functionalities in organic synthesis, catalysis, and drug development. These derivatives have found applications in forming metal complexes, designing catalysts, and developing medicinal agents with anticancer, antibacterial, and anti-inflammatory activities (Li et al., 2019).

Synthetic Strategies and Biological Activities

The synthesis and transformation of heterocyclic compounds, including imidazopyridine-based derivatives, have been widely studied for their potential as inhibitors against multidrug-resistant bacterial infections. This research underlines the versatility of imidazole-based compounds in addressing current medical challenges, such as antibiotic resistance (Sanapalli et al., 2022).

Mechanism of Action

Target of Action

The primary targets of 1-Cyclopropyl-1H-imidazo[4,5-b]pyridin-2(3H)-one are bacteria and fungi . This compound has been investigated for its antibacterial activity on different bacteria and fungi . It has also shown considerable cytotoxicity against human cancer cell lines such as prostate (DU-145), lung (A549), cervical (HeLa) and breast (MCF-7) .

Mode of Action

The compound interacts with its targets by inhibiting their growth and proliferation . In the case of cancer cells, it effectively inhibits microtubule assembly formation . This interaction results in the disruption of cellular processes, leading to the death of the target cells .

Biochemical Pathways

The compound affects the major pathways of nucleoside inactivation, such as deamination by adenosine deaminase and glycosidic cleavage by nucleoside phosphorylases . This disruption of biochemical pathways leads to the inhibition of cell growth and proliferation .

Result of Action

The result of the compound’s action is the inhibition of cell growth and proliferation, leading to the death of the target cells . In the case of cancer cells, it induces apoptosis, as confirmed by Hoechst staining, measurement of mitochondrial membrane potential and ROS generation, and annexin V-FITC assays .

Synthesis routes and methods

Procedure details

To a solution of N3-cyclopropylpyridine-2,3-diamine (1.0 g, 6.70 mmol) in dioxane (13.41 ml) was added 1,1′-carbonyldiimidazole (Acros Organics, 1.630 g, 10.05 mmol). The resulting mixture was heated to 60° C. for 2 h. The reaction mixture was diluted with EtOAc and washed with water. The organic layer was loaded onto a Biotage samplet and purified (0-100% EtOAc/hexane, 25G biotage column) to afford product that solidified upon rotovap. Material was advanced to the next step. M+1: 176.0.